![molecular formula C13H21Cl2N3 B1410585 [2-(1-Isobutyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride CAS No. 1993232-10-2](/img/structure/B1410585.png)
[2-(1-Isobutyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride
Overview
Description
2-(1-Isobutyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride, also known as 2-IBEAD, is a small molecule that has been used in a variety of scientific research applications. It is a derivative of benzimidazole, which is a heterocyclic aromatic compound. 2-IBEAD has been studied for its potential applications in drug development, medicinal chemistry, and biochemistry.
Scientific Research Applications
Anticancer Potential
- Benzimidazole derivatives have been explored for their anticancer properties. A study synthesizing various benzimidazole-thiazole derivatives, including those related to [2-(1-Isobutyl-1H-benzimidazol-2-yl)ethyl]amine, demonstrated promising anticancer activity against HepG2 and PC12 cancerous cell lines (Nofal et al., 2014).
Antimicrobial Activity
- Research into the antimicrobial properties of benzimidazole derivatives has shown significant potential. For instance, compounds synthesized from 1H-benzimidazole were found to exhibit good antibacterial and antifungal activities (Salahuddin et al., 2017).
Anti-Inflammatory Properties
- The anti-inflammatory capabilities of benzimidazole compounds have been investigated, revealing that certain derivatives, like the N', N''-(1-(1H-benzimidazole-2-yl)-2-(4-substituted phenyl ethane-1, 2-diyl)) compounds, show good anti-inflammatory activity in rat models (KunnambathKrishnakumar et al., 2013).
Corrosion Inhibition
- In the field of materials science, benzimidazole derivatives have been utilized as corrosion inhibitors. Studies have shown that these compounds, such as 2-aminomethyl benzimidazole and its derivatives, effectively inhibit mild steel corrosion in acidic media (Tang et al., 2013).
Cholinesterase Inhibitor Activity
- Benzimidazole derivatives have been examined for their cholinesterase inhibitor activity. Research indicates that certain N-{2-[2-(1H-benzimidazole-2-yl)phenoxy]ethyl} substituted amine derivatives display moderate acetylcholinesterase inhibitory activity and significant butyrylcholinesterase inhibitory activity, relevant in treating conditions like Alzheimer's disease (Coban et al., 2016).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound belongs to the benzimidazole class, which is known to interact with a variety of biological targets, including enzymes and receptors . .
Mode of Action
Benzimidazole derivatives are known to interact with their targets through hydrogen bonding and hydrophobic interactions . The presence of the isobutyl group may also influence the compound’s interaction with its targets, potentially enhancing its binding affinity or selectivity.
Biochemical Pathways
Benzimidazole derivatives can influence a variety of biochemical pathways depending on their specific targets
Pharmacokinetics
The benzimidazole core is a common feature in many pharmaceuticals, suggesting that this compound may have favorable pharmacokinetic properties .
properties
IUPAC Name |
2-[1-(2-methylpropyl)benzimidazol-2-yl]ethanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3.2ClH/c1-10(2)9-16-12-6-4-3-5-11(12)15-13(16)7-8-14;;/h3-6,10H,7-9,14H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWLYEYTZAURENU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1C2=CC=CC=C2N=C1CCN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1993232-10-2 | |
Record name | 2-[1-(2-methylpropyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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